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Compound of Interest

Compound Name: NSC 16590

Cat. No.: B555794 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
NSC 16590, identified by CAS number 20263-92-5, is the chemical compound α,α-

Dimethylglycine (DMG). An endogenous metabolite and derivative of the amino acid glycine,

DMG has garnered scientific interest for its dual roles as a partial agonist at the glycine binding

site of the N-methyl-D-aspartate (NMDA) receptor and as an inhibitor of ethylene biosynthesis

in plants. This technical guide provides a comprehensive overview of the chemical and physical

properties, biological activities, and relevant experimental methodologies associated with NSC
16590, tailored for a scientific audience.

Chemical and Physical Properties
α,α-Dimethylglycine is a white crystalline solid. Its fundamental properties are summarized in

the table below, compiled from various chemical databases.
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Property Value Source

Chemical Formula C₄H₉NO₂ PubChem

Molecular Weight 103.12 g/mol PubChem

CAS Number
1118-68-9 (for α,α-

Dimethylglycine)
PubChem

NSC Number 16590 MedChemExpress[1]

Appearance
White to cream or pale yellow

crystalline powder
Thermo Fisher Scientific

Melting Point 178-182 °C Wikipedia

Solubility Soluble in water N/A

IUPAC Name 2-(dimethylamino)acetic acid PubChem

Synonyms
N,N-Dimethylglycine, DMG, α-

Aminoisobutyric acid
MedChemExpress[1]

Biological Activity and Mechanism of Action
NSC 16590 (α,α-Dimethylglycine) exhibits distinct biological activities in mammalian and plant

systems.

NMDA Receptor Modulation
In the mammalian central nervous system, DMG acts as a partial agonist at the glycine binding

site of the NMDA receptor. The NMDA receptor is a crucial ionotropic glutamate receptor

involved in synaptic plasticity, learning, and memory. Its activation requires the binding of both

glutamate and a co-agonist, typically glycine or D-serine. As a partial agonist, DMG binds to the

glycine site and elicits a submaximal response compared to a full agonist like glycine. This

modulatory role suggests potential applications in neurological research where fine-tuning of

NMDA receptor activity is desired.

Inhibition of Ethylene Biosynthesis in Plants
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In plant physiology, NSC 16590 is recognized for its inhibitory effect on the biosynthesis of

ethylene, a key plant hormone that regulates a wide array of processes including fruit ripening,

senescence, and stress responses. Specifically, DMG competitively inhibits the conversion of

1-aminocyclopropane-1-carboxylic acid (ACC) to ethylene.[1] Research has shown that at a

concentration of 4 mM, NSC 16590 can inhibit ethylene formation by approximately 50% in

cocklebur cotyledonary segments without affecting oxygen uptake.[1]

Signaling Pathways
NMDA Receptor Signaling
The following diagram illustrates the role of α,α-Dimethylglycine as a partial agonist at the

NMDA receptor.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b555794?utm_src=pdf-body
https://www.medchemexpress.com/NSC_16590.html
https://www.benchchem.com/product/b555794?utm_src=pdf-body
https://www.medchemexpress.com/NSC_16590.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555794?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular Space

Cell Membrane Intracellular Space

Glutamate

Glutamate Site

Glycine Site

Ion Channel

Binds

Glycine (Full Agonist) Binds (Full Activation)

α,α-Dimethylglycine (Partial Agonist)
(NSC 16590)

Binds (Partial Activation)

Ca²⁺Influx
Downstream Signaling

(e.g., Synaptic Plasticity)
Activates

Methionine

S-Adenosyl-L-methionine (SAM)

SAM Synthetase

1-Aminocyclopropane-1-carboxylic acid (ACC)

ACC Synthase

Ethylene

ACC Oxidase

NSC 16590
(α,α-Dimethylglycine)

Inhibits Conversion

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b555794?utm_src=pdf-body-img
https://www.benchchem.com/product/b555794?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555794?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [An In-depth Technical Guide to NSC 16590 (α,α-
Dimethylglycine)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555794#nsc-16590-cas-20263-92-5-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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